Cas no 65462-84-2 (3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile)
65462-84-2 structure
Product Name:3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile
CAS No:65462-84-2
MF:C9H14N2S2
MW:214.350859165192
CID:2793959
PubChem ID:71370566
Update Time:2025-04-21
3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 65462-84-2
- DTXSID80793544
- SCHEMBL11908474
- 3,3'-(Propane-1,3-diyldisulfanediyl)dipropanenitrile
- 3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile
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- Inchi: 1S/C9H14N2S2/c10-4-1-6-12-8-3-9-13-7-2-5-11/h1-3,6-9H2
- InChI Key: ZMTPKMSAAHLZSA-UHFFFAOYSA-N
- SMILES: S(CCC#N)CCCSCCC#N
Computed Properties
- Exact Mass: 214.05984080Da
- Monoisotopic Mass: 214.05984080Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 98.2Ų
3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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